Cas no 6973-09-7 (5-amino-2-methylbenzene-1-sulfonamide)

• Product Name: 5-amino-2-methylbenzene-1-sulfonamide
• CAS No: 6973-09-7
• MF: C₇H₁₀N₂O₂S
• MW: 186.231500148773
• MDL: MFCD06681071
• CID: 47143
• PubChem ID: 235511
• Update Time: 2025-10-28

5-amino-2-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-methylbenzenesulfonamide
• 2-methyl-5-aminobenzene sulfonamide
• 3-Amino-6-methylbenzene sulfonamide
• 2-Methyl-5-Amiobenzenesulfonmide
• Benzenesulfonamide, 5-amino-2-methyl-
• 3-Amino-6-methylbenzenesulfonamide
• 5-amino-2-methylbenzene-1-sulfonamide
• 5-amino-2-methyl-benzenesulfonamide
• NSC36969
• PubChem14390
• p-Aminotoluol-sulfonamid
• KSC495K6B
• BEN554
• Jsp000047
• KTPBKMYOIFHJMI-UHFFFAOYSA-N
• 3-(aminosulfonyl)-4-methylaniline
• BCP23176
• 3-amino-6-methyl
• A836624
• 6973-09-7
• 5-Amino-2-methylbenzenesulfonamide, AldrichCPR
• SCHEMBL342932
• PB18742
• Q-103465
• SY003683
• 5-amino-2-methyl benzenesulfonamide
• AC-24855
• F9995-0234
• NSC 36969
• AM20061065
• AS-14160
• EN300-12407
• CS-B0767
• 3-amino-6-methyl-benzenesulfonamide
• Z89270697
• 5-amino-2-methyl-benzenesulfonamide;3-Amino-6-methylbenzenesulfonamide
• A1-01694
• MFCD06681071
• Amino-2-methylbenzenesulfonamide
• 3-AMINOSULFONYL-4-METHYLANILINE
• AKOS000123046
• NSC-36969
• FT-0658813
• 9T9UQY39RW
• DTXSID40284367
• STL363259
• DTXCID60235518
• 5-Amino-2-methylbenzenesulfonamide; Pazopanib related; GW 700143X
• DB-349836
• DB-012230
• 7,8-Didehydro-4,5-epoxy-17-methyl-(5a,6a)-morphinan-3,6-diol 3-(Hydrogen Sulfate); Morphine 3-O-Sulfate;
• A2552

• MDL： MFCD06681071
• Inchi： 1S/C7H10N2O2S/c1-5-2-3-6(8)4-7(5)12(9,10)11/h2-4H,8H2,1H3,(H2,9,10,11)
• InChI Key： KTPBKMYOIFHJMI-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1C)N)(N)(=O)=O

Computed Properties

• Exact Mass: 186.04600
• Monoisotopic Mass: 186.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.6
• XLogP3: 0.2

Experimental Properties

• Density: 1.359
• Melting Point: 165.0 to 170.0 deg-C
• Boiling Point: 421.5℃ at 760 mmHg
• Flash Point: 208.7℃
• Refractive Index: 1.609
• PSA: 94.56000
• LogP: 2.58690

5-amino-2-methylbenzene-1-sulfonamide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Storage Condition：Store at room temperature

Additional information on 5-amino-2-methylbenzene-1-sulfonamide

5-Amino-2-Methylbenzene-1-Sulfonamide (CAS No: 6973-09-7)

5-Amino-2-Methylbenzene-1-Sulfonamide, also known by its CAS registry number 6973-09-7, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of sulfonamides, which are widely studied for their diverse applications in drug design and development. The structure of 5-Amino-2-Methylbenzene-1-Sulfonamide consists of a benzene ring substituted with an amino group at position 5, a methyl group at position 2, and a sulfonamide group at position 1. This unique substitution pattern contributes to its distinctive chemical properties and biological activity.

The synthesis of 5-Amino-2-Methylbenzene-1-Sulfonamide involves a series of well-established organic reactions, including nucleophilic aromatic substitution and sulfonation. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the scalability of production. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

One of the most notable applications of 5-Amino-2-Methylbenzene-1-Sulfonamide is in the development of bioactive molecules. The compound has been extensively studied for its potential as an intermediate in the synthesis of various pharmacologically active agents. For instance, its ability to act as a building block in the construction of peptide mimetics has been highlighted in recent studies. These mimetics are designed to mimic the structure and function of peptides, offering potential therapeutic benefits in treating conditions such as cancer and neurodegenerative diseases.

Recent research has also focused on the role of 5-Amino-2-Methylbenzene-1-Sulfonamide in modulating cellular signaling pathways. Studies have demonstrated that this compound can inhibit key enzymes involved in inflammation and immune response, making it a promising candidate for anti-inflammatory drug development. Additionally, its ability to interact with membrane proteins has been investigated, suggesting potential applications in the treatment of cardiovascular diseases.

The physicochemical properties of 5-Amino-2-Methylbenzene-1-Sulfonamide are critical for its functionality in various chemical processes. Its solubility in polar solvents, such as water and methanol, facilitates its use in solution-phase reactions. Furthermore, its stability under thermal and oxidative conditions makes it suitable for large-scale manufacturing processes. Recent advancements in computational chemistry have allowed researchers to predict these properties with greater accuracy, enabling more precise optimization of synthetic routes.

In terms of environmental impact, 5-Amino-2-Methylbenzene-1-Sulfonamide has been assessed for its biodegradability and toxicity. Studies indicate that it undergoes moderate biodegradation under aerobic conditions, with microbial communities playing a significant role in its breakdown. However, further research is required to fully understand its long-term environmental effects and to develop strategies for minimizing ecological risks.

The commercial availability of 5-Amino-2-Methylbenzene-1-Sulfonamide has increased due to advancements in chemical manufacturing techniques. Several suppliers now offer this compound at competitive prices, catering to the needs of academic researchers and pharmaceutical companies alike. Its availability has also facilitated collaborative efforts between different research groups, leading to a surge in innovative applications across multiple disciplines.

In conclusion, 5-Amino-2-Methylbenzene-1-Sulfonamide (CAS No: 6973-09) is a versatile compound with a wide range of applications in organic chemistry and pharmacology. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool for researchers seeking novel solutions in drug discovery and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to remain a focal point for scientific innovation.